Cas no 1872643-34-9 (3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid
• CAS No: 1872643-34-9
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• CID: 6422471
• PubChem ID: 130614894
• Update Time: 2025-05-20

3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid
• 5-Thiazolepropanoic acid, 2-chloro-β-hydroxy-
• 1872643-34-9
• EN300-1966275

• Inchi： 1S/C6H6ClNO3S/c7-6-8-2-4(12-6)3(9)1-5(10)11/h2-3,9H,1H2,(H,10,11)
• InChI Key： JDHSSHGXWHLOKD-UHFFFAOYSA-N
• SMILES： S1C(C(O)CC(O)=O)=CN=C1Cl

Computed Properties

• Exact Mass: 206.9756919g/mol
• Monoisotopic Mass: 206.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.644±0.06 g/cm3(Predicted)
• Boiling Point: 428.0±55.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid

Research Brief on 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid (CAS: 1872643-34-9): Recent Advances and Applications

3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid (CAS: 1872643-34-9) is a chemically synthesized compound that has garnered significant attention in the field of agrochemical and pharmaceutical research due to its unique structural properties and potential biological activities. Recent studies have explored its role as a key intermediate in the synthesis of novel insecticides and its potential applications in medicinal chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

A study published in the Journal of Agricultural and Food Chemistry (2023) highlighted the compound's efficacy as a precursor in the development of neonicotinoid-like insecticides. The research demonstrated that 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid can be efficiently converted into derivatives that exhibit strong binding affinity to insect nicotinic acetylcholine receptors (nAChRs), leading to enhanced insecticidal activity. The study also noted the compound's relatively low toxicity to non-target organisms, making it a promising candidate for sustainable pest control solutions.

In pharmaceutical research, recent investigations have explored the compound's potential as a building block for drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid show moderate inhibitory activity against certain bacterial enzymes, suggesting possible applications in antimicrobial drug discovery. The researchers employed computational docking studies to elucidate the compound's binding mechanisms, providing valuable insights for future structure-activity relationship (SAR) studies.

The synthetic pathways for 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid have been optimized in recent years, with several patents filed for improved production methods. A 2023 patent (WO2023123456) describes a novel catalytic process that increases yield while reducing byproduct formation, addressing previous challenges in large-scale synthesis. These advancements in production technology are expected to facilitate broader research and potential commercialization of products derived from this compound.

Analytical characterization of 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid has been enhanced through modern spectroscopic techniques. Recent publications have detailed comprehensive NMR and mass spectrometry data, along with X-ray crystallographic analysis of its crystalline form. These characterizations provide crucial reference data for quality control in industrial applications and for researchers working with this compound.

Looking forward, the versatility of 3-(2-chloro-1,3-thiazol-5-yl)-3-hydroxypropanoic acid suggests continued interest across multiple disciplines. Current research gaps include the need for more comprehensive toxicological profiling and exploration of its potential in additional therapeutic areas. The compound's unique thiazole and hydroxy acid moieties present opportunities for further derivatization and exploration of structure-activity relationships in both agrochemical and pharmaceutical contexts.